Cas no 1261556-35-7 (3-(3-Fluoro-2-(difluoromethoxy)benzoyl)pyridine)

• Product Name: 3-(3-Fluoro-2-(difluoromethoxy)benzoyl)pyridine
• CAS No: 1261556-35-7
• MF: C₁₃H₈F₃NO₂
• MW: 267.203333854675
• CID: 4988625
• Update Time: 2025-06-12

3-(3-Fluoro-2-(difluoromethoxy)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Fluoro-2-(difluoromethoxy)benzoyl)pyridine

• Inchi： 1S/C13H8F3NO2/c14-10-5-1-4-9(12(10)19-13(15)16)11(18)8-3-2-6-17-7-8/h1-7,13H
• InChI Key： RDXRPGKQBHFBTP-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(C2C=NC=CC=2)=O)=C1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 314
• XLogP3: 3.2
• Topological Polar Surface Area: 39.2

Additional information on 3-(3-Fluoro-2-(difluoromethoxy)benzoyl)pyridine

Professional Introduction to 3-(3-Fluoro-2-(difluoromethoxy)benzoyl)pyridine (CAS No. 1261556-35-7)

3-(3-Fluoro-2-(difluoromethoxy)benzoyl)pyridine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1261556-35-7, this compound represents a fascinating blend of fluorinated aromatic rings and a pyridine moiety, which are known for their potential in modulating biological pathways. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The introduction of fluorine atoms into the benzoyl group significantly influences the electronic properties and metabolic stability of the compound. This modification is particularly valuable in medicinal chemistry, as fluorine can enhance binding affinity to biological targets, improve pharmacokinetic profiles, and increase resistance to enzymatic degradation. The presence of both fluoro and difluoromethoxy groups in 3-(3-Fluoro-2-(difluoromethoxy)benzoyl)pyridine suggests a multifaceted approach to its potential applications.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents that incorporate fluorinated aromatic compounds. These compounds have shown promise in various therapeutic areas, including oncology, infectious diseases, and neurology. The unique structural properties of 3-(3-Fluoro-2-(difluoromethoxy)benzoyl)pyridine position it as a key player in this evolving landscape.

The benzoyl group in this compound is a well-known pharmacophore that can interact with biological targets through hydrogen bonding and hydrophobic interactions. When combined with the pyridine ring, which is often found in bioactive molecules due to its ability to form hydrogen bonds and its role as a scaffold for drug design, the compound exhibits enhanced binding capabilities. This makes it an attractive candidate for further investigation in the development of small-molecule drugs.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. These compounds have been shown to exhibit improved metabolic stability and better oral bioavailability compared to their non-fluorinated counterparts. The incorporation of fluorine atoms into the pyridine ring can also influence the electronic properties of the molecule, leading to altered reactivity and interaction with biological targets.

The specific arrangement of functional groups in 3-(3-Fluoro-2-(difluoromethoxy)benzoyl)pyridine is critical for its potential therapeutic applications. The fluoro group at the 3-position of the benzoyl ring can enhance binding affinity by increasing lipophilicity and reducing metabolic clearance. Meanwhile, the difluoromethoxy group at the 2-position introduces additional electronic effects that can fine-tune the compound's interactions with biological targets.

In addition to its structural features, 3-(3-Fluoro-2-(difluoromethoxy)benzoyl)pyridine has shown promise in preclinical studies as a potential lead compound for drug development. Researchers have explored its activity against various biological targets, including enzymes and receptors involved in disease pathways. These studies have provided valuable insights into its pharmacological properties and potential therapeutic applications.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorous chemistry, have been employed to construct the desired molecular framework efficiently. These synthetic strategies are crucial for producing sufficient quantities of the compound for further research and development.

The pharmacokinetic profile of 3-(3-Fluoro-2-(difluoromethoxy)benzoyl)pyridine is another area of interest. Fluorinated compounds are known for their improved pharmacokinetic properties, including longer half-lives and enhanced tissue distribution. Understanding these properties is essential for optimizing dosing regimens and ensuring therapeutic efficacy.

In conclusion, 3-(3-Fluoro-2-(difluoromethoxy)benzoyl)pyridine represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with recent advancements in medicinal chemistry, make it an attractive molecule for developing novel therapeutic agents. Continued research into its pharmacological properties and potential applications will likely yield significant insights into its role in addressing various diseases.